Cas no 84697-04-1 (Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1))

• Product Name: Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1)
• CAS No: 84697-04-1
• MF: C₃₀H₅₄Cl₂N₂O
• MW: 529.668567180634
• CID: 726111
• PubChem ID: 3020073
• Update Time: 2025-04-19

Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1)
• (4-chlorophenyl)methyl-dimethyl-[3-(octadecanoylamino)propyl]azanium,chloride
• (p-chlorobenzyl)dimethyl[3-[(1-oxooctadecyl)amino]propyl]ammonium chloride
• (p-Chlorobenzyl)dimethyl(3-((1-oxooctadecyl)amino)propyl)ammonium chloride
• EINECS 283-713-1
• 84697-04-1
• NS00059901

• Inchi： 1S/C30H53ClN2O.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-30(34)32-25-19-26-33(2,3)27-28-21-23-29(31)24-22-28;/h21-24H,4-20,25-27H2,1-3H3;1H
• InChI Key： QXOXRMVPVOLDFY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C[N+](C)(C)CCCNC(CCCCCCCCCCCCCCCCC)=O.[Cl-]

Computed Properties

• Exact Mass: 528.36100
• Monoisotopic Mass: 528.361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 22
• Complexity: 474
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 6.07910